3-(2-{4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl}-2-oxoethyl)-2,3-dihydro-1,3-benzoxazol-2-one

• IUPAC Name: 3-[2-[4-[6-(2-methylphenyl)pyridazin-3-yl]piperazin-1-yl]-2-oxoethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C24H23N5O3/c1-17-6-2-3-7-18(17)19-10-11-22(26-25-19)27-12-14-28(15-13-27)23(30)16-29-20-8-4-5-9-21(20)32-24(29)31/h2-11H,12-16H2,1H3
• InChI Key: LRTLQKFEZPWNPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CN4C5=CC=CC=C5OC4=O
• Molecular Formula: C24H23N5O3
• Molecular Weight: 429.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a benzoxazolone, a pyridazine, and a piperazine. These groups are common in many pharmaceuticals and could potentially have a variety of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as NMR spectroscopy and X-ray crystallography. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. For example, the piperazine could potentially undergo reactions with acids or bases, and the benzoxazolone might be susceptible to hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined through experimental testing. These properties could be influenced by factors such as the presence of polar functional groups and the overall shape of the molecule.

Scientific Research Applications

Neuropharmacology and CNS Disorders

• VU0634397-1 has been studied for its potential as a central nervous system (CNS) drug candidate. Researchers have explored its interactions with neurotransmitter receptors, ion channels, and transporters. .

Anticancer Properties

• The compound’s structure suggests potential anticancer activity. Researchers have investigated its effects on cancer cell lines, particularly targeting kinases involved in cell proliferation and survival. .

Anti-Inflammatory and Immunomodulatory Effects

• VU0634397-1’s benzoxazolone scaffold may contribute to anti-inflammatory properties. It could inhibit pro-inflammatory cytokines or modulate immune responses. .

Cardiovascular Applications

• Some studies have explored the cardiovascular effects of VU0634397-1. .

Metabolic Disorders and Obesity

• The compound’s piperazine moiety and benzoxazolone core may influence metabolic pathways. Researchers have examined its effects on adipogenesis, glucose metabolism, and lipid homeostasis. .

Neuroprotection and Cognitive Enhancement

• VU0634397-1’s ability to modulate neurotransmitter systems has led to investigations in neuroprotection and cognitive enhancement. It may enhance memory, learning, or synaptic plasticity. .

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, if it were an enzyme inhibitor, it might bind to the active site of the enzyme and prevent it from carrying out its function.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through toxicity testing. This could include tests to determine its effects on cells or organisms, as well as its potential for causing irritation or allergic reactions.

Future Directions

Future research on this compound could involve further testing of its biological activity, as well as optimization of its synthesis. If it shows promise as a pharmaceutical, it could also undergo clinical trials.